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Compound of Interest

Compound Name: Bay 65-1942 R form

Cat. No.: B10862299

Get Quote

Negative Control Strategy & Pharmacological
Properties[1][2]
Executive Summary: The Role of Stereochemistry
Bay 65-1942 exists as two enantiomers due to the chiral center on the piperidine ring.

S-Enantiomer (Eutomer): The active ATP-competitive inhibitor of IKKβ (Ki ≈ 2 nM). It blocks

NF-κB pathway activation.

R-Enantiomer (Distomer): The inactive or significantly less active isomer. It is used to prove

that observed biological effects are due to specific IKKβ inhibition rather than general

chemical toxicity or off-target kinase inhibition.

Crucial Note: Researchers must verify the specific enantiomer used. Using the racemate or the

wrong enantiomer will compromise experimental validity.

Chemical Identity & Specifications
The following data corresponds specifically to the R-form (CAS 758683-21-5).[1][2][3][4][5][6]
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Property Specification

Chemical Name

7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-

[(3R)-piperidin-3-yl]-1,4-dihydropyrido[2,3-d]

[1,3]oxazin-2-one

Common Name Bay 65-1942 (R form)

CAS Number 758683-21-5

Molecular Formula C₂₂H₂₅N₃O₄

Molecular Weight 395.45 g/mol

InChIKey IGJVFGZEWDGDOO-AWEZNQCLSA-N

SMILES
OC1=CC=CC(OCC2CC2)=C1C3=NC(NC(OC4)

=O)=C4C([C@H]5CCCNC5)=C3

Solubility DMSO (up to 100 mM); Ethanol (low)

Note: The SMILES string provided corresponds to the R-configuration as listed by major

chemical repositories. The InChIKey is the definitive identifier.

Mechanism of Action & Signaling Pathway
The active form of Bay 65-1942 targets IKKβ (Inhibitor of Nuclear Factor Kappa-B Kinase

Subunit Beta).

Active (S-Form): Binds to the ATP-binding pocket of IKKβ, preventing the phosphorylation of

IκBα. This locks NF-κB in the cytoplasm, blocking pro-inflammatory gene transcription.

Inactive (R-Form): Fails to bind IKKβ with high affinity due to steric mismatch in the ATP

pocket, allowing the pathway to proceed normally (or with minimal inhibition).

Pathway Visualization
The following diagram illustrates the divergence in signaling when treating cells with the Active

(S) vs. Inactive (R) forms.
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Caption: Comparative mechanism of Bay 65-1942 enantiomers. The S-form actively blocks

IKKβ, preventing IκBα degradation. The R-form (control) fails to bind, allowing normal NF-κB
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activation.

Experimental Protocols
To validate the specificity of Bay 65-1942 (S-form), experiments should always run the R-form

in parallel at the same concentration.

A. Stock Solution Preparation[1][2][4]
Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent.

Concentration: Prepare a 10 mM stock solution.

Calculation: Dissolve 1 mg of Bay 65-1942 (R-form) (MW 395.45) in 252.9 µL of DMSO.

Storage: Aliquot into small volumes (e.g., 20 µL) and store at -80°C. Avoid repeated freeze-

thaw cycles.

Stability: Stable for 6 months at -80°C.

B. In Vitro Kinase Selectivity Assay (Validation)
This protocol confirms the lack of potency of the R-form compared to the S-form.

Reagents: Recombinant human IKKβ, peptide substrate (e.g., IκBα peptide), ATP (Km

concentration), and assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT).

Dosing: Prepare a dilution series for both S-form and R-form (0.1 nM to 10 µM).

Reaction:

Incubate kinase + inhibitor for 15 mins at RT.

Add ATP + Substrate to initiate.

Incubate for 60 mins at 30°C.

Detection: Use ADP-Glo or radiometric ³³P-ATP detection.

Data Analysis: Plot % Inhibition vs. Log[Concentration].
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Expected Result (S-form): IC₅₀ ≈ 2–10 nM.

Expected Result (R-form): IC₅₀ > 1–10 µM (shifts of >1000-fold indicate excellent

selectivity).

C. Cellular Western Blot (On-Target Confirmation)
Objective: Demonstrate that the R-form does not inhibit TNFα-induced p-p65 or IκBα

degradation.

Cell Line: HeLa or THP-1 cells.

Seeding:

cells/well in 6-well plates.

Pre-treatment:

Group A: Vehicle (DMSO 0.1%).

Group B: Bay 65-1942 (S-form) at 1 µM (active dose).

Group C: Bay 65-1942 (R-form) at 1 µM (negative control).

Incubate for 1–2 hours.

Stimulation: Add TNFα (10 ng/mL) for 15–30 minutes.

Lysis: Wash with ice-cold PBS and lyse in RIPA buffer with phosphatase inhibitors.

Blotting:

Primary Antibodies: Anti-phospho-IκBα (Ser32/36), Anti-Total IκBα, Anti-phospho-p65

(Ser536).

Loading Control: GAPDH or β-Actin.

Interpretation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


S-form treated: High Total IκBα (protected), Low p-p65.

R-form treated: Low Total IκBα (degraded), High p-p65 (similar to Vehicle + TNFα).

Comparative Data Summary
Parameter Bay 65-1942 (S-Form) Bay 65-1942 (R-Form)

Primary Target IKKβ Kinase Inactive / Low Affinity

Ki (Enzymatic) ~2 nM > 1,000 nM (Estimated)

Cellular IC₅₀ ~10–50 nM Inactive at < 10 µM

Primary Use Pathway Inhibition Negative Control

In Vivo Dosage 5–10 mg/kg (Efficacy) 5–10 mg/kg (Toxicity Control)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 11-Hydroxycanthin-6-one | CAS:75969-83-4 | Alkaloids | High Purity | Manufacturer
BioCrick [biocrick.com]

2. Emodin | CAS:518-82-1 | Naturally occurring anthraquinone,antiproliferative |
Anthraquinones | High Purity | Manufacturer BioCrick [biocrick.com]

3. medchemexpress.com [medchemexpress.com]

4. 11-Hydroxycanthin-6-one | CAS:75969-83-4 | Alkaloids | High Purity | Manufacturer
BioCrick [biocrick.com]

5. Tephrosin | CAS:76-80-2 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]

6. Dehydroevodiamine Chloride | CAS:75853-60-0 | Alkaloids | High Purity | Manufacturer
BioCrick [biocrick.com]

7. medchemexpress.com [medchemexpress.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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